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Compound of Interest

Compound Name: Parp1-IN-22

Cat. No.: B15587522

For Researchers, Scientists, and Drug Development Professionals

Introduction

Parp1-IN-22 is a potent inhibitor of Poly(ADP-ribose) polymerase 1 (PARP1), a key enzyme in
the DNA damage response (DDR) pathway. PARP1 plays a crucial role in the repair of single-
strand DNA breaks (SSBs). Its inhibition can lead to the accumulation of DNA damage and
subsequent cell death, particularly in cancer cells with deficiencies in other DNA repair
pathways, such as those with BRCA1/2 mutations. This principle, known as synthetic lethality,
has made PARP inhibitors a significant class of targeted cancer therapies.

This document provides an overview of the available data for Parp1-IN-22 and outlines general
protocols for its application in in vitro experiments. Due to the limited publicly available data
specifically for Parp1-IN-22, the protocols provided are based on established methods for other
PARPL1 inhibitors and should be adapted and optimized for specific experimental conditions.

Quantitative Data Summary

Currently, specific experimental data for Parp1-IN-22 in various cell lines and assays are
limited in publicly accessible resources. The primary reported value is its inhibitory
concentration.
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Parameter Value Reference

IC50 <10 nM [1]

Note: The IC50 (half-maximal inhibitory concentration) value indicates the concentration of
Parp1-IN-22 required to inhibit 50% of PARP1 enzymatic activity in a biochemical assay. The
specific conditions of this assay, such as the cell line and experimental setup, are not detailed
in the available source.

Signaling Pathways and Experimental Workflows

To understand the context of Parp1-IN-22's application, it is essential to visualize the PARP1
signaling pathway and the general workflow of in vitro experiments designed to assess its
effects.
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Caption: PARP1 signaling pathway and the mechanism of inhibition by Parp1-IN-22.
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General In Vitro Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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